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Compound of Interest

Compound Name: 2-(Piperidin-2-yl)piperidine

Cat. No.: B1330835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Piperidin-2-yl)piperidine, also known as 2,2'-bipiperidine, is a saturated heterocyclic

organic compound with the molecular formula C₁₀H₂₀N₂. It consists of two piperidine rings

linked at the 2-position. This diamine serves as a versatile building block in medicinal chemistry

and materials science. Its structural isomers, such as 4,4'-bipiperidine, are also of interest in

these fields. The physicochemical properties of 2-(piperidin-2-yl)piperidine are crucial for its

application in drug design, synthesis, and formulation, influencing factors such as solubility,

absorption, and bioavailability. This guide provides a comprehensive overview of the known

physicochemical properties of 2-(piperidin-2-yl)piperidine, along with detailed experimental

protocols for their determination.

Physicochemical Properties
The quantitative physicochemical data for 2-(piperidin-2-yl)piperidine are summarized in the

table below. It is important to note that experimental data for some properties, such as

solubility, pKa, and logP, are not readily available in the literature for the 2,2'-isomer. Therefore,

predicted values or data from the related isomer, 4,4'-bipiperidine, are included for estimation

purposes and are clearly indicated.
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Property Value Source/Method

Molecular Formula C₁₀H₂₀N₂ -

Molecular Weight 168.28 g/mol [1]

Melting Point 30 °C [1]

Boiling Point 93 °C at 2 mmHg [1]

Solubility

Data not available. Expected

to be soluble in organic

solvents.

-

pKa (predicted for 4,4'-isomer) 10.68 ± 0.10 Predicted

logP Data not available. -

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 2-(piperidin-2-
yl)piperidine are provided below. These are generalized protocols that can be adapted for this

specific compound.

Melting Point Determination
The melting point is a fundamental property for assessing the purity of a solid compound.

Apparatus: Capillary tube, melting point apparatus (e.g., Mel-Temp or similar), thermometer.

Procedure:

A small, finely powdered sample of 2-(piperidin-2-yl)piperidine is packed into a capillary

tube, sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.
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The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted.

Boiling Point Determination
The boiling point is determined for liquid compounds at a specific pressure.

Apparatus: Small test tube or fusion tube, capillary tube (sealed at one end), thermometer,

heating bath (e.g., Thiele tube or oil bath).

Procedure:

A small amount of liquid 2-(piperidin-2-yl)piperidine is placed in the test tube.

The capillary tube is inverted and placed in the test tube with the open end submerged in

the liquid.

The apparatus is heated slowly.

As the liquid heats, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.

Solubility Determination
Solubility is a critical parameter for drug development and formulation.

Apparatus: Vials, analytical balance, a constant temperature shaker, and an analytical

method for quantification (e.g., HPLC, UV-Vis spectroscopy).

Procedure (Shake-Flask Method):

An excess amount of 2-(piperidin-2-yl)piperidine is added to a known volume of the

desired solvent (e.g., water, ethanol, DMSO) in a vial.

The vial is sealed and agitated in a constant temperature shaker (e.g., at 25 °C) for a

sufficient time (e.g., 24-48 hours) to reach equilibrium.
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The suspension is allowed to settle, and an aliquot of the supernatant is carefully removed

and filtered.

The concentration of the dissolved compound in the filtrate is determined using a suitable

analytical technique.

pKa Determination
The pKa value indicates the strength of an acid or base and is crucial for understanding the

ionization state of a molecule at different pH values.

Apparatus: Potentiometer with a pH electrode, burette, beaker, magnetic stirrer.

Procedure (Potentiometric Titration):

A known concentration of 2-(piperidin-2-yl)piperidine is dissolved in a suitable solvent

(e.g., water or a water/co-solvent mixture).

The solution is placed in a beaker with a magnetic stir bar and the pH electrode is

immersed.

The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

The pH of the solution is recorded after each addition of the titrant.

A titration curve (pH vs. volume of titrant) is plotted. The pKa values correspond to the pH

at the half-equivalence points.

logP Determination
The partition coefficient (logP) is a measure of a compound's lipophilicity and its ability to cross

cell membranes.

Apparatus: Separatory funnel or vials, a constant temperature shaker, and an analytical

method for quantification (e.g., HPLC, UV-Vis spectroscopy).

Procedure (Shake-Flask Method):
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n-Octanol and water are pre-saturated with each other.

A known amount of 2-(piperidin-2-yl)piperidine is dissolved in one of the phases.

Equal volumes of the n-octanol and water phases are added to a separatory funnel or vial.

The mixture is shaken for a set period to allow for partitioning of the compound between

the two phases to reach equilibrium.

The phases are separated, and the concentration of the compound in each phase is

determined.

The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

Synthesis and Biological Activity
Synthesis
2-(Piperidin-2-yl)piperidine can be synthesized via the catalytic hydrogenation of its aromatic

precursor, 2,2'-bipyridine. This reaction involves the reduction of the two pyridine rings to

piperidine rings.

2,2'-Bipyridine

Catalytic HydrogenationH₂, Catalyst (e.g., PtO₂)

Solvent (e.g., Acetic Acid)

2-(Piperidin-2-yl)piperidine

Click to download full resolution via product page

A simplified workflow for the synthesis of 2-(Piperidin-2-yl)piperidine.
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Biological Activity
While specific signaling pathways for 2-(piperidin-2-yl)piperidine are not well-defined in the

available literature, the piperidine moiety is a common scaffold in a wide range of biologically

active compounds. Derivatives of the related aromatic compound, 2,2'-bipyridine, have been

investigated for their antimicrobial and fungicidal properties. Furthermore, 2,2'-bipiperidine and

its derivatives are utilized as intermediates in the synthesis of pharmaceuticals and are

subjects of research in neuroscience, suggesting potential interactions with biological targets

within the central nervous system. Further research is required to elucidate the specific

biological activities and mechanisms of action of 2-(piperidin-2-yl)piperidine.

Conclusion
This technical guide provides a summary of the currently available physicochemical data for 2-
(piperidin-2-yl)piperidine and outlines standard experimental protocols for the determination

of key properties. The information presented is intended to be a valuable resource for

researchers, scientists, and drug development professionals working with this compound. The

lack of extensive experimental data highlights the need for further characterization of this and

related bipiperidine isomers to fully understand their potential in various scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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